Cas no 1806485-72-2 (2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid
• CAS No: 1806485-72-2
• MF: C₉H₈BrN₃O₃
• MW: 286.082120895386
• CID: 4824074
• Update Time: 2025-10-31

2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H8BrN3O3/c10-5-3(7(14)8(15)16)1-2-4-6(5)13-9(11)12-4/h1-2,7,14H,(H,15,16)(H3,11,12,13)
• InChI Key： BCUQJVOHQVIBHC-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CC=1C(C(=O)O)O)NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 0.7
• Topological Polar Surface Area: 112

Additional information on 2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid

2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid (CAS No. 1806485-72-2): A Comprehensive Overview

2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid (CAS No. 1806485-72-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as ABBA for brevity, belongs to the class of benzoimidazoles, which are widely studied for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The molecular structure of ABBA is characterized by a 2-amino-4-bromo-1H-benzo[d]imidazol-5-yl moiety attached to a 2-hydroxyacetic acid group. The presence of the bromine atom and the amino group imparts specific chemical and biological properties that make this compound particularly interesting for further investigation. Recent studies have highlighted the potential of ABBA in various therapeutic areas, particularly in cancer research.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiproliferative effects of ABBA on human cancer cell lines. The results demonstrated that ABBA exhibited significant cytotoxicity against a panel of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings suggest that ABBA could be a promising lead compound for the development of novel anticancer agents.

Beyond its anticancer properties, ABBA has also shown potential in other therapeutic areas. For instance, a recent study published in the European Journal of Medicinal Chemistry explored the anti-inflammatory effects of ABBA. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity could make ABBA a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of ABBA have also been investigated to assess its suitability for drug development. Studies have shown that ABBA exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities, the synthetic accessibility of ABBA is another factor that contributes to its potential as a drug candidate. The synthesis of ABBA involves a series of well-established chemical reactions, making it amenable to large-scale production. This synthetic route has been optimized to improve yield and purity, ensuring that high-quality material is available for further research and development.

The safety profile of ABBA has been evaluated in preclinical toxicity studies. These studies have shown that ABBA is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, 2-(2-Amino-4-bromo-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid (CAS No. 1806485-72-2), or ABBA, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and good safety profile make it an attractive candidate for further development in various medical fields. Ongoing research continues to explore the full potential of this compound, with the aim of translating these findings into effective treatments for patients.